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Compound of Interest

Compound Name: 8,10-Dioxoundecanoic acid

Cat. No.: B15374901 Get Quote

A Comparative Analysis of Dicarboxylic Acids:
Adipic Acid vs. Sebacic Acid
A Note on 8,10-Dioxoundecanoic Acid: Initial research efforts to provide a comparative

analysis of 8,10-Dioxoundecanoic acid were unsuccessful due to a lack of available scientific

literature and data regarding its physicochemical properties, biological activities, and

experimental protocols. To fulfill the comparative guide's objective, this report focuses on two

well-characterized and industrially significant dicarboxylic acids: Adipic Acid and Sebacic Acid.

Additionally, information on 3-Oxoadipic Acid is included to represent a keto-dicarboxylic acid,

offering a broader comparative context.

This guide is intended for researchers, scientists, and drug development professionals,

providing a detailed comparison of these compounds with supporting data and methodologies.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Adipic Acid, Sebacic

Acid, and 3-Oxoadipic Acid.
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Property Adipic Acid Sebacic Acid 3-Oxoadipic Acid

IUPAC Name Hexanedioic acid Decanedioic acid
3-Oxohexanedioic

acid

Chemical Formula C₆H₁₀O₄[1] C₁₀H₁₈O₄[2] C₆H₈O₅

Molar Mass 146.14 g/mol [1] 202.25 g/mol [2] 160.12 g/mol [3]

Melting Point 152.1 °C[1] 131-134.5 °C[2][4] 124-125 °C[3]

Boiling Point 337.5 °C[5]
294.4 °C at 100

mmHg[2][6]

412.2 °C (Predicted)

[3]

Water Solubility
Slightly soluble (1.9

g/100 mL at 20°C)[7]

Poorly soluble (0.25

g/L)[2]

1,000,000 mg/L

(estimated)[3]

Acidity (pKa)
pKa1 = 4.41, pKa2 =

5.41[7]

pKa1 = 4.720, pKa2 =

5.450[2][6]

pKa = 3.13

(Predicted)[3]

Appearance
White crystalline

powder[1][8]

White flake or

powdered solid[2][4]

White to off-white

solid[9]

Odor Odorless[8]

Slightly acidic or mild

characteristic

smell[10]

Not specified

Biological Activity and Signaling Pathways
Dicarboxylic acids play various roles in biological systems, from metabolic intermediates to

signaling molecules.

Adipic Acid:

Metabolism: Adipic acid is not naturally abundant but can be a minor metabolite of fatty acid

oxidation. Its accumulation can be an indicator of certain metabolic disorders. Side products

of some industrial synthesis methods include glutaric and succinic acids[11].

Biological Effects: It is used as a food additive for its tartness and buffering capacity[7]. In

medicine, it has been incorporated into controlled-release drug formulations to achieve pH-
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independent release[12]. Some studies have investigated its antibacterial activity, particularly

when combined with other compounds[13].

Sebacic Acid:

Metabolism: Sebacic acid is a naturally occurring dicarboxylic acid and a normal urinary

metabolite[6]. It can be metabolized through β-oxidation[14]. It is found in sebum, the waxy

substance secreted by sebaceous glands[2].

Signaling Pathways: Sebacic acid has been shown to modulate inflammatory responses.

Studies have indicated that it can decrease the lipopolysaccharide (LPS)-induced expression

of interleukin-6 (IL-6) mRNA in macrophage-like cells[15]. This anti-inflammatory effect,

however, did not appear to be mediated through the inhibition of the MAPK or NF-κB

signaling pathways[15]. Human neutrophils can convert sebacic acid into a potent activator

of pro-inflammatory cells via the OXER1 receptor, suggesting a role in inflammatory skin

conditions[2].

Therapeutic Potential: Due to its metabolic properties, sebacic acid has been proposed as

an alternative energy source in total parenteral nutrition for critically ill patients[14].

Supplementation with sebacic acid has been shown to improve fasting plasma glucose and

glucose tolerance in diabetic mice[14].

3-Oxoadipic Acid:

Metabolism: 3-Oxoadipic acid is a key intermediate in the metabolism of the amino acids

tryptophan and lysine[16]. It is part of the 3-oxoadipate pathway, which is involved in the

breakdown of aromatic compounds in bacteria and other organisms[17].

Clinical Relevance: Elevated levels of 3-oxoadipic acid can be indicative of certain inborn

errors of metabolism, such as 2-aminoadipic and 2-oxoadipic aciduria[18].

Signaling Pathway Diagram: 3-Oxoadipate Pathway
The following diagram illustrates the central role of 3-oxoadipate in the catabolism of aromatic

compounds.
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Fig. 1: Simplified 3-Oxoadipate Pathway.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of experimental protocols relevant to the analysis of these dicarboxylic acids.

Protocol 1: Synthesis of Adipic Acid from Cyclohexene
This protocol describes the oxidative cleavage of cyclohexene to produce adipic acid.

Workflow Diagram:

Fig. 2: Workflow for Adipic Acid Synthesis.

Methodology:

Reaction Setup: In an Erlenmeyer flask, combine cyclohexene, water, and potassium

permanganate[19].

Oxidation: Vigorously swirl the mixture. The reaction is exothermic, and the temperature

should be maintained between 35-45°C. If necessary, cool the flask in an ice-water bath[19].

Completion and Filtration: After the initial reaction, heat the mixture on a steam bath. Test for

the presence of permanganate using a spot test on filter paper. Filter the mixture by vacuum

filtration to remove the manganese dioxide precipitate[19].

Isolation: Wash the filter cake with a hot sodium hydroxide solution. The filtrate is then

concentrated by boiling, cooled, and acidified with concentrated hydrochloric acid to
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precipitate the adipic acid[19].

Purification: Collect the crude product by vacuum filtration and recrystallize from boiling

water to obtain purified adipic acid crystals[19].

Analysis: Dry the final product and determine its melting point and yield[19][20].

Protocol 2: Quantification of Adipic Acid by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is for the quantitative analysis of adipic acid in a sample matrix.

Methodology:

Extraction: Isolate adipic acid from the sample matrix using liquid-liquid extraction with a

suitable organic solvent like ethyl acetate[21].

Derivatization: Convert the extracted adipic acid to its more volatile methyl ester derivative

using a derivatizing agent such as diazomethane. This step is crucial for GC analysis[21].

GC-MS Analysis: Inject an aliquot of the derivatized sample into a gas chromatograph

equipped with a suitable column (e.g., a silicone-based stationary phase) and a mass

spectrometer detector.

Quantification: Use a suitable internal standard (e.g., glutaric acid) added before the

extraction to accurately quantify the amount of adipic acid in the original sample[21].

Protocol 3: Synthesis of Sebacic Acid from Castor Oil
This protocol outlines a green chemistry approach for the synthesis of sebacic acid.

Methodology:

Saponification: Saponify castor oil to produce sodium ricinoleate.

Solid-Phase Cleavage: Mix sodium ricinoleate with potassium hydroxide and a catalyst (e.g.,

Fe₂O₃) in a tubular furnace[22].
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Reaction: Heat the mixture under controlled temperature and pressure to induce cleavage of

the ricinoleate, forming sebacate salts[22][23].

Isolation and Purification: Dissolve the reaction mixture in water, filter, and then acidify the

filtrate with a strong acid (e.g., hydrochloric or sulfuric acid) to precipitate sebacic acid[24].

The crude product can be further purified by recrystallization.

Analysis: The purity of the final product can be confirmed by gas chromatography and by

measuring its melting point[23].

Conclusion
While information on 8,10-Dioxoundecanoic acid is scarce, the comparative analysis of adipic

acid and sebacic acid reveals distinct differences in their physicochemical properties and

biological activities, largely influenced by their chain length. Adipic acid, a shorter-chain

dicarboxylic acid, is a major industrial chemical with applications in polymer synthesis and as a

food additive. Sebacic acid, a longer-chain dicarboxylic acid derived from a renewable

resource, also finds use in polymers and lubricants and exhibits interesting anti-inflammatory

and metabolic regulatory properties. 3-Oxoadipic acid serves as a key metabolic intermediate

in the breakdown of amino acids and aromatic compounds. Further research into the properties

and potential applications of less common dicarboxylic acids, such as those with keto

functionalities, could unveil novel therapeutic and industrial opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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